3-Chloro-4-nitro-1H-pyrazole

• IUPAC Name: 5-chloro-4-nitro-1H-pyrazole
• InChI: InChI=1S/C3H2ClN3O2/c4-3-2(7(8)9)1-5-6-3/h1H,(H,5,6)
• InChI Key: GWCLPNSISWCBJD-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1[N+](=O)[O-])Cl
• Molecular Formula: C3H2ClN3O2
• Molecular Weight: 147.52 g/mol
• CAS No.: 35852-75-6

Description

3-Chloro-4-nitro-1H-pyrazole is a type of nitrogen heterocyclic compound. It has a molecular weight of 147.52 and its IUPAC name is this compound. It is used as a building block for the synthesis of various pharmaceutical compounds, including inhibitors, and therapeutic agents.

Synthesis Analysis

The synthesis of pyrazole derivatives like this compound involves several methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride. A more recent method involves a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring with two adjacent nitrogen atoms in the annular structure. The InChI key for this compound is GWCLPNSISWCBJD-UHFFFAOYSA-N.

Chemical Reactions Analysis

Pyrazole derivatives like this compound can undergo various chemical reactions. For instance, they can participate in a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones. They can also undergo a palladium-catalyzed coupling of aryl triflates.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 147.52. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved papers.

Scientific Research Applications

Versatile Optical and Material Properties

Research has explored the fluorescence, non-linear optical, and mesogenic properties of pyrazoline derivatives. For instance, the study by Barberá et al. (1998) demonstrated that by modifying the substituent in the phenyl ring of 2-pyrazoline derivatives, it's possible to tune their physical properties. Specifically, compounds substituted with a 4-nitro group exhibited interesting second-order non-linear optical properties and liquid crystalline behavior, indicating their potential as versatile optical materials (Barberá et al., 1998).

Novel Synthetic Routes and Chemical Stability

The synthesis of pyrazoles can lead to compounds with high thermal and chemical stability, as demonstrated by the creation of pyrazolate-bridged metal–organic frameworks (MOFs). These MOFs, characterized by their microporous structures and accessible metal cation sites, exhibit exceptional stability and high surface areas, making them suitable for applications in catalysis and gas storage (Colombo et al., 2011).

Energetic Materials and Explosives

3-Chloro-4-nitro-1H-pyrazole derivatives have been studied for their potential as energetic materials. The research includes the synthesis and reactivity of nitropyrazoles, highlighting their applications in the development of high-energy density materials and explosives. For example, the synthesis of 3,4,5-Trinitro-1H-pyrazole and its derivatives have been examined for their energetic performances, which are comparable to conventional explosives, demonstrating their potential in this field (Dalinger et al., 2013).

Safety and Hazards

3-Chloro-4-nitro-1H-pyrazole should be handled with care. It is recommended to wear personal protective equipment/face protection and ensure adequate ventilation when handling this compound. Avoid getting it in eyes, on skin, or on clothing, and avoid ingestion and inhalation.

Future Directions

3-Chloro-4-nitro-1H-pyrazole has potential applications in various fields due to its unique properties. For instance, it can be used as a building block for the synthesis of various pharmaceutical compounds. Future research may focus on improving the synthesis methods and exploring new applications of this compound.

Mechanism of Action

Target of Action

Pyrazole derivatives are known to bind with high affinity to multiple receptors . They are also known for their diverse pharmacological effects, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Biochemical Pathways

Pyrazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities . For example, some pyrazole derivatives have been reported to inhibit the electron transport in mitochondrial complex I .

Result of Action

Pyrazole derivatives are known for their diverse biological activities, which result from their interaction with various targets .